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Introduction
Linagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, is a cornerstone in

the management of type 2 diabetes mellitus. Its efficacy in improving glycemic control is well-

established. The metabolic fate of Linagliptin has been a subject of rigorous investigation to

ensure a comprehensive understanding of its safety and disposition in the human body. While

Linagliptin is notable for its minimal metabolism, with the majority of the drug excreted

unchanged, several minor metabolites have been identified and characterized. This technical

guide focuses on the discovery and origin of a key metabolite, "Hydroxy Methyl Linagliptin,"

scientifically designated as M489(1). This document will delve into the experimental

methodologies employed for its identification and characterization, presenting quantitative data

in a structured format and visualizing the metabolic pathways and experimental workflows.

Discovery of Hydroxy Methyl Linagliptin (M489(1))
The discovery of Hydroxy Methyl Linagliptin was an integral part of the comprehensive

human metabolism studies conducted on Linagliptin. These studies were designed to elucidate

the biotransformation pathways and excretion routes of the parent drug. The primary
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investigation that led to the identification of M489(1) was a human radiolabeled study, a gold-

standard methodology in drug metabolism research.

In this pivotal study, healthy male volunteers were administered a single oral dose of [¹⁴C]-

labeled Linagliptin. The use of a radiolabel allowed for the sensitive and specific tracking of all

drug-related material, including the parent drug and its metabolites, in various biological

matrices such as plasma, urine, and feces.

Subsequent analysis of the collected samples revealed that while Linagliptin was the major

component, several minor metabolites were also present. Among these, the metabolite

designated as M489(1) was identified. Structural elucidation, accomplished through

sophisticated analytical techniques, confirmed that M489(1) is formed through the

hydroxylation of the methyl group on the butinyl side chain of the Linagliptin molecule.

Origin and Metabolic Pathway
Hydroxy Methyl Linagliptin (M489(1)) is a product of Phase I metabolism. The formation of

this metabolite involves the enzymatic addition of a hydroxyl (-OH) group to the terminal methyl

group of the but-2-yn-1-yl side chain of Linagliptin. This biotransformation is a common

metabolic pathway for xenobiotics containing alkyl groups. While the specific cytochrome P450

(CYP) isoenzyme responsible for this particular hydroxylation has not been definitively

identified in the provided literature, CYP enzymes are the primary catalysts for such oxidative

reactions.

The metabolic pathway leading to the formation of Hydroxy Methyl Linagliptin can be

visualized as a single-step oxidation reaction.

Linagliptin Hydroxylation
(CYP-mediated) Hydroxy Methyl Linagliptin (M489(1))

Click to download full resolution via product page

Figure 1: Metabolic formation of Hydroxy Methyl Linagliptin (M489(1)).

Quantitative Data on Linagliptin Metabolism
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The human radiolabeled study provided quantitative data on the excretion and metabolic profile

of Linagliptin. The following table summarizes the key findings related to the parent drug and its

major metabolites.

Compound Molecular Formula
Molecular Weight (
g/mol )

Percentage of
Administered Dose
in Excreta (Oral)

Linagliptin (Parent) C₂₅H₂₈N₈O₂ 472.54
~84.7% (feces),

~5.4% (urine)

Hydroxy Methyl

Linagliptin (M489(1))
C₂₅H₂₈N₈O₃ 488.54

Predominant

metabolite in excreta

Main Plasma

Metabolite (CD 1790)
C₂₅H₂₈N₈O₃ 488.54

>10% of parent

exposure in plasma

Experimental Protocols
The identification and characterization of Hydroxy Methyl Linagliptin (M489(1)) relied on a

combination of advanced analytical techniques. The general workflow and protocols are

detailed below.

Sample Collection & Preparation Metabolite Profiling & Separation

Structural Elucidation

[¹⁴C]-Linagliptin Administration
(Oral)

Collection of Plasma,
Urine, and Feces

Sample Pooling and
Homogenization

Extraction of Drug-Related
Material

High-Performance Liquid
Chromatography (HPLC) Radiometric Detection

Mass Spectrometry (MS/MS) Nuclear Magnetic Resonance
(NMR) Spectroscopy
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Figure 2: Experimental workflow for the identification of Linagliptin metabolites.

Human Radiolabeled Study Design
Subjects: Healthy male volunteers.
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Dosing: A single oral dose of [¹⁴C]-Linagliptin solution.

Sample Collection: Blood, urine, and feces were collected at predefined intervals over a

period of several days to capture the complete excretion profile.

Sample Preparation
Plasma: Blood samples were centrifuged to separate plasma. Plasma samples were pooled

for metabolite profiling.

Urine and Feces: Urine samples were pooled. Feces were homogenized to ensure

representative sampling.

Extraction: Drug-related material was extracted from the biological matrices using

appropriate organic solvents to concentrate the analytes and remove interfering endogenous

components.

Chromatographic Separation
Technique: High-Performance Liquid Chromatography (HPLC) with a reversed-phase

column (e.g., C18).

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., acetonitrile or methanol) was likely employed to

achieve optimal separation of the parent drug and its metabolites.

Detection:

Radiometric Detection: An online radioactivity detector was used to monitor the elution of

[¹⁴C]-labeled components, allowing for the creation of a metabolite profile.

UV Detection: A UV detector was used to monitor the elution of UV-active compounds.

Mass Spectrometry (MS) for Structural Confirmation
Technique: High-resolution tandem mass spectrometry (LC-MS/MS) was used for the

accurate mass measurement and structural elucidation of the metabolites.
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Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used for this

class of compounds.

Analysis:

Full Scan MS: To determine the molecular weight of the eluting compounds. The mass

difference between the parent drug (m/z 473.2) and the metabolite M489(1) (m/z 489.2)

would indicate the addition of an oxygen atom (+16 Da).

Product Ion Scans (MS/MS): Fragmentation of the molecular ion of M489(1) was

performed to obtain structural information. The fragmentation pattern would be compared

to that of the parent Linagliptin to pinpoint the site of modification on the butinyl side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Definitive Structural Elucidation

Technique: For unambiguous structure confirmation, the metabolite M489(1) would be

isolated from the biological matrix in sufficient quantities for NMR analysis.

Analysis:

¹H NMR: Would show characteristic shifts for the protons adjacent to the newly introduced

hydroxyl group on the butinyl side chain.

¹³C NMR: Would confirm the presence of a carbon atom bonded to a hydroxyl group.

2D NMR (e.g., COSY, HSQC, HMBC): These experiments would be crucial to definitively

establish the connectivity of atoms and confirm the precise location of the hydroxylation on

the methyl group of the butinyl moiety.

Conclusion
The discovery of Hydroxy Methyl Linagliptin (M489(1)) was a result of a meticulous and

systematic investigation into the metabolic fate of Linagliptin in humans. Although a minor

metabolite, its identification through advanced analytical techniques such as radiolabeling,

liquid chromatography, mass spectrometry, and NMR spectroscopy, provides a complete

picture of Linagliptin's biotransformation. This in-depth understanding of the drug's metabolism
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is fundamental to its overall safety profile and is a critical component of the data required for

regulatory approval and safe clinical use. The experimental protocols outlined in this guide

represent the standard and rigorous approach employed in modern drug development to

characterize the metabolic pathways of new chemical entities.

To cite this document: BenchChem. [The Discovery and Origin of Hydroxy Methyl Linagliptin:
A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15813870/docs#the-discovery-and-origin-of-hydroxy-
methyl-linagliptin-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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